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Compound of Interest

Compound Name: Idazoxan Hydrochloride

Cat. No.: B7803843

Idazoxan Hydrochloride: A Comprehensive
Technical Guide

Idazoxan Hydrochloride is a potent and selective a2-adrenergic receptor antagonist that also
exhibits complex interactions with imidazoline receptors. This dual activity has made it a
valuable pharmacological tool for researchers in neuroscience, drug development, and related
fields. This technical guide provides an in-depth overview of the chemical properties, structure,
and pharmacological actions of Idazoxan Hydrochloride, complete with experimental
methodologies and visual representations of its signaling pathways and experimental
applications.

Chemical Properties and Structure

Idazoxan Hydrochloride is a white to off-white solid.[1] Key quantitative data regarding its
chemical and physical properties are summarized in the table below for easy reference and
comparison.
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Property Value References
Molecular Formula C11H13CIN202 [1]

Molecular Weight 240.69 g/mol [1][2]

Melting Point 205-207 °C [1]

Solubility Water: Soluble to 100 mM. 3]

DMSO: Soluble.
pKa (Strongest Basic) 8.62 [5]
CAS Number 79944-56-2 [1][2]

Pharmacological Profile

Idazoxan Hydrochloride's primary mechanism of action is the competitive antagonism of a2-
adrenergic receptors.[6] This blockade occurs at both presynaptic autoreceptors, which
regulate norepinephrine release, and postsynaptic receptors.[1][7] By blocking the presynaptic
o2-autoreceptors, Idazoxan inhibits the negative feedback mechanism that normally limits
norepinephrine release, leading to an increase in synaptic norepinephrine concentrations.[7]

In addition to its well-characterized a2-antagonist activity, Idazoxan also binds to imidazoline
receptors, exhibiting antagonist activity at the . subtype and agonist activity at the 12 subtype.
[2][3] This interaction with imidazoline receptors contributes to its complex pharmacological
profile and is an area of ongoing research.

The table below summarizes the binding affinities of Idazoxan for various receptor subtypes.

Receptor Subtype Binding Affinity (pKi) References
02A-Adrenergic 8.01 [2]
02B-Adrenergic 7.43 [2]
02C-Adrenergic 7.7 [2]
Imidazoline 11 5.90 [2]
Imidazoline Iz 7.22 [2]
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Signaling Pathways

The multifaceted interactions of Idazoxan Hydrochloride with its target receptors initiate a
cascade of downstream signaling events. The following diagrams illustrate these pathways.
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Prepare Reagents:
- Cell Membranes
- Radiolabeled Ligand
- ldazoxan (Varying Conc.)
- Assay Buffer

Incubate Mixture

Rapid Filtration
(Separate Bound from Unbound)

Measure Radioactivity
(Scintillation Counting)

Data Analysis
(Calculate 1C50 and Ki)
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Acclimate Animals to Testing Arena

!

Record Baseline Locomotor Activity

Randomly Assign to Groups
(Idazoxan vs. Vehicle)

Administer ldazoxan or Vehicle

Record Post-Injection Locomotor Activity

Analyze Locomotor Parameters

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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